Cas no 204571-54-0 ( )
structure
Product Name:
CAS No:204571-54-0
MF:C8H9N3
MW:147.177160978317
CID:909821
PubChem ID:45078977
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- DB-282526
- 2-Pyrimidinamine, 4-methyl-6-(1-propynyl)-
- 204571-54-0
-
-
- Inchi： 1S/C8H9N3/c1-3-4-7-5-6(2)10-8(9)11-7/h5H,1-2H3,(H2,9,10,11)
- InChI Key： WEPPNBSCTKJETR-UHFFFAOYSA-N
- SMILES： N1C(N)=NC(C#CC)=CC=1C
Computed Properties
- Exact Mass: 147.08
- Monoisotopic Mass: 147.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8A^2
- XLogP3: 1
Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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